Cas no 21055-43-6 (Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester)

• Product Name: Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester
• CAS No: 21055-43-6
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• MDL: MFCD09025712
• CID: 252758
• PubChem ID: 7160618
• Update Time: 2025-05-30

Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester
• METHYL L-2-ISOTHIOCYANATO-4-METHYLVALERATE
• METHYL L-2-ISOTHIOCYANATO-4-METHYVALERATE
• N-Thiocarbonyl-leucin-methylester
• Methyl N-(sulfanylidenemethylidene)leucinate
• DTXSID60943363
• (2s)-2-isothiocyanato-4-methyl-pentanoic acid methyl ester
• FS-4669
• EN300-1458882
• J-013806
• AKOS006343972
• methyl (2S)-2-isothiocyanato-4-methyl-pentanoate
• 206761-74-2
• SCHEMBL13955558
• methyl (2S)-2-isothiocyanato-4-methylpentanoate
• A815103
• (2S)-2-isothiocyanato-4-methyl-Pentanoicacidmethylester
• A4487
• (S)-methyl 2-isothiocyanato-4-methylpentanoate
• 21055-43-6
• MFCD09025712

• MDL： MFCD09025712
• Inchi： 1S/C8H13NO2S/c1-6(2)4-7(9-5-12)8(10)11-3/h6-7H,4H2,1-3H3/t7-/m0/s1
• InChI Key： GKWLTOCCLNATHO-ZETCQYMHSA-N
• SMILES： S=C=N[C@H](C(=O)OC)CC(C)C

Computed Properties

• Exact Mass: 187.06700
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 74°C 1mm
• PSA: 70.75000
• LogP: 1.67690

Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester

Recent Advances in the Study of Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester (CAS: 21055-43-6)

Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester (CAS: 21055-43-6) is a bioactive compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester is its application in the design of novel isothiocyanate derivatives. Isothiocyanates are known for their ability to modulate cellular pathways, including those involved in inflammation and apoptosis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling, a key pathway in inflammatory responses. The study utilized in vitro and in vivo models to validate its efficacy, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has also investigated the anticancer potential of Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester. A study conducted by researchers at the University of Tokyo revealed that this compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of caspase-dependent pathways. The findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's ability to selectively target cancer cells while sparing normal cells, a critical feature for reducing side effects in chemotherapy.

The synthesis and optimization of Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study employed green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact. These advancements are expected to facilitate further preclinical and clinical studies of the compound.

Despite these promising developments, challenges remain in the clinical translation of Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the compound's multifaceted biological activities and synthetic accessibility position it as a valuable candidate for further exploration in drug discovery. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological properties.

In conclusion, Pentanoic acid,2-isothiocyanato-4-methyl-, methyl ester (CAS: 21055-43-6) represents a promising scaffold in medicinal chemistry, with demonstrated anti-inflammatory and anticancer activities. Recent studies have advanced our understanding of its mechanisms of action and improved its synthetic accessibility. As research continues, this compound may pave the way for the development of novel therapeutics targeting a range of diseases. This brief underscores the importance of continued investment in the study of such bioactive molecules to unlock their full potential in healthcare.